1-Chloro-6-ethoxyisoquinoline
Cat. No. B8785673
Key on ui cas rn:
918662-50-7
M. Wt: 207.65 g/mol
InChI Key: RIVXRCRIFGIVBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH2:1]([CH3:2])[O:3][c:4]1[cH:5][c:6]2[cH:7][cH:8][nH:9][c:10](=[O:14])[c:11]2[cH:12][cH:13]1.[P:15]([Cl:16])([Cl:17])([Cl:18])=[O:19]>>[CH2:1]([CH3:2])[O:3][c:4]1[cH:5][c:6]2[cH:7][cH:8][n:9][c:10]([Cl:17])[c:11]2[cH:12][cH:13]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOc1ccc2c(=O)[nH]ccc2c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=P(Cl)(Cl)Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOc1ccc2c(Cl)nccc2c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
